ST-1006

• Molecular Formula: C16H20Cl2N6
• Molecular Weight: 367.3 g/mol
• InChI: InChI=1S/C16H20Cl2N6/c1-23-5-7-24(8-6-23)15-9-14(21-16(19)22-15)20-10-11-12(17)3-2-4-13(11)18/h2-4,9H,5-8,10H2,1H3,(H3,19,20,21,22)
• InChIKey: ICAQZJCLBRKWBG-UHFFFAOYSA-N

ST-1006 – Histamine H4 Receptor Partial Agonist for Inflammation and Pruritus Research

ST-1006 (CAS 1196994-11-2, C₁₆H₂₀Cl₂N₆, MW 367.28) is a synthetic small-molecule histamine H₄ receptor (H4R) partial agonist belonging to the 2,4,6-triaminopyrimidine chemical class [1]. It was developed as a pharmacological tool to probe H4R-mediated signaling in immune cells, with a reported binding affinity of pKi = 7.94 at the human H4R [2]. ST-1006 is structurally and functionally distinct from other H4R ligands within the same aminopyrimidine series—namely the neutral antagonist ST-994, inverse agonist ST-1012, and partial inverse agonist ST-1124—and is supplied as the free base or maleate salt for in vitro and in vivo research use [1].

Ligand Type

Histamine H4R partial agonist probe

Series Distinction

Functionally distinct from neutral antagonist ST-994, inverse agonist ST-1012, and partial inverse agonist ST-1124

Research Form

Free base or maleate salt for in vitro and in vivo studies

• [1] Adami M, Micheloni C, Grandi D, Stark H. Differential effects of functionally different histamine H₄ receptor ligands on acute irritant dermatitis in mice. Naunyn Schmiedebergs Arch Pharmacol. 2018 Dec;391(12):1387-1397. doi:10.1007/s00210-018-1553-x. PMID: 30145688. View Source
• [2] Guide to Pharmacology. ST-1006 Ligand Activity Charts. H₄ receptor (human) pKi = 7.9. Pharmacol Rev (2015) 67:601-55. PMID: 26084539. View Source

Why H4R Ligand Substitution Fails: Functional Divergence Among Aminopyrimidine Compounds

Compounds within the 2,4,6-triaminopyrimidine H4R ligand series—ST-994, ST-1006, ST-1012, and ST-1124—share a common core scaffold yet diverge profoundly in their intrinsic efficacy at the H4R: ST-994 is a neutral antagonist, ST-1006 a partial agonist, ST-1012 an inverse agonist, and ST-1124 a partial inverse agonist [1]. This functional divergence translates into diametrically opposing in vivo outcomes. For instance, in a standardized murine croton oil dermatitis model, ST-1006 and ST-1124 failed to reduce ear edema at any dose tested (10–100 mg/kg s.c.), whereas ST-994 and ST-1012 produced significant, dose-dependent reductions at 30 and 100 mg/kg [2]. Conversely, ST-1006 significantly inhibited pruritus at 30 mg/kg, an effect shared with ST-994 and ST-1124 but absent with ST-1012 [2]. Procurement of an H4R ligand without verification of functional subtype therefore risks selecting a compound with the opposite pharmacological directionality from that required for a given experimental model.

Same aminopyrimidine scaffold, divergent functional subtypes: ST-1006 (partial agonist) vs. ST-994 (neutral antagonist) vs. ST-1012 (inverse agonist) — selection without verification may reverse pharmacological direction.

In vivo endpoint profiles differ: reported pruritus reduction may not be accompanied by edema reduction, unlike ST-994 or ST-1012 — endpoint mismatch risk across models.

H4R ligand functional subtype determines whether pro-inflammatory or anti-inflammatory pathway is interrogated; verify intrinsic efficacy before substitution.

• [1] Adami M, Micheloni C, Grandi D, Stark H. Differential effects of functionally different histamine H₄ receptor ligands on acute irritant dermatitis in mice. Naunyn Schmiedebergs Arch Pharmacol. 2018 Dec;391(12):1387-1397. doi:10.1007/s00210-018-1553-x. PMID: 30145688. View Source
• [2] Adami M, Micheloni C, Grandi D, Stark H. Differential effects of functionally different histamine H₄ receptor ligands on acute irritant dermatitis in mice. Naunyn Schmiedebergs Arch Pharmacol. 2018 Dec;391(12):1387-1397. doi:10.1007/s00210-018-1553-x. PMID: 30145688. View Source

ST-1006 Quantitative Evidence: Head-to-Head Comparator Data

H4R Selectivity Over H1R and H2R

ST-1006 binds the human H4R with pKi = 7.9 (Ki ≈ 13 nM). In contrast, its affinity at the human H1R (pKi = 6.0; Ki > 1,000 nM), H2R (pKi = 6.0; Ki > 1,000 nM), and H3R (pKi = 6.29) is substantially lower, yielding an H4R selectivity window of approximately 100-fold over H1R and H2R, and approximately 40-fold over H3R [1]. This selectivity profile is comparable to that of 4-methylhistamine (H4R Ki = 50 nM, >100-fold selective) [2] but superior to the endogenous agonist histamine, which binds all four subtypes with pKi values in a narrow 7.4–8.1 range (rat receptors) and displays no meaningful H4R selectivity [3].

H4R Selectivity Profile

Cross-study comparable

~100-fold selectivity over H1R/H2R; ~40-fold over H3R (pKi 7.9 vs 6.0)

Supports H4R-specific signaling interpretation; limits confounding by H1R/H2R activation

Histamine is non-selective; 4-methylhistamine shows similar window

Evidence Dimension	Binding affinity (pKi) at human histamine receptor subtypes H1, H2, H3, H4
Target Compound Data	ST-1006: H4R pKi = 7.9; H1R pKi = 6.0; H2R pKi = 6.0; H3R pKi = 6.29
Comparator Or Baseline	Histamine (rat receptors): H1 pKi = 4.5, H2 pKi = 4.3, H3 pKi = 8.1, H4 pKi = 7.4; 4-Methylhistamine: H4R Ki = 50 nM, >100-fold selective over H1R/H2R/H3R
Quantified Difference	ST-1006 H4R vs H1R/H2R: ~100-fold selectivity; ST-1006 H4R vs H3R: ~40-fold selectivity; Histamine: non-selective across subtypes
Conditions	Radioligand competition binding assays at recombinant human histamine receptors; Guide to Pharmacology curated data

Why This Matters

When interpreting H4R-mediated biological effects, the ~100-fold selectivity window of ST-1006 reduces the likelihood that observed phenotypes are confounded by concomitant H1R or H2R activation, unlike the endogenous agonist histamine which cannot discriminate between subtypes.

• [1] Guide to Pharmacology. ST-1006 Ligand Activity Charts. H₄ receptor (human) pKi = 7.9; H₁ receptor (human) pKi = 6.0; H₂ receptor (human) pKi = 6.0; H₃ receptor (human) pKi = 6.29. Pharmacol Rev (2015) 67:601-55. PMID: 26084539. View Source
• [2] Lim HD, van Rijn RM, Ling P, Bakker RA, Thurmond RL, Leurs R. Evaluation of histamine H₁-, H₂-, and H₃-receptor ligands at the human histamine H₄ receptor: identification of 4-methylhistamine as the first potent and selective H₄ receptor agonist. J Pharmacol Exp Ther. 2005 Sep;314(3):1310-21. doi:10.1124/jpet.105.087965. PMID: 15947036. View Source
• [3] Table 2. Ligand pKi at rat histamine receptor subtypes: Histamine H1 pKi 4.5, H2 pKi 4.3, H3 pKi 8.1, H4 pKi 7.4. (Data sourced from PMC literature.) View Source

Anti-Pruritic Activity Without Anti-Edema Effect in Murine Dermatitis

In a croton oil-induced ear dermatitis model in male CD-1 mice, ST-1006 (administered s.c.) significantly inhibited ear pruritus at 30 mg/kg, yet was completely ineffective at reducing ear edema across the full dose range tested (10–100 mg/kg) [1]. This dissociated profile contrasts sharply with the structurally related neutral antagonist ST-994 and inverse agonist ST-1012, both of which significantly reduced ear edema at 30 and 100 mg/kg, and with the reference H4R antagonist JNJ7777120 which reduced edema at 100 mg/kg [1]. The partial inverse agonist ST-1124 behaved similarly to ST-1006 (no anti-edema effect, but anti-pruritic at 30 mg/kg) [1]. This demonstrates that within a single aminopyrimidine scaffold, the directionality and magnitude of in vivo efficacy can be reversed, and that ST-1006 uniquely provides an anti-pruritic signal without concomitant anti-inflammatory action in this model.

Pruritus vs. Edema

Head-to-head

Reported pruritus reduction at 30 mg/kg; no edema reduction across 10–100 mg/kg

Enables pruritus endpoint isolation from anti-inflammatory confound

ST-994/ST-1012 reduce both endpoints; ST-1012 only edema

Evidence Dimension	In vivo efficacy: anti-pruritic effect (scratching behavior) and anti-edema effect (ear thickness)
Target Compound Data	ST-1006: anti-pruritic at 30 mg/kg (significant); anti-edema: ineffective at 10–100 mg/kg (all doses)
Comparator Or Baseline	ST-994: anti-pruritic at 30 mg/kg AND anti-edema at 30 and 100 mg/kg; ST-1012: anti-edema at 30 and 100 mg/kg but NOT anti-pruritic; ST-1124: same as ST-1006; JNJ7777120: anti-edema at 100 mg/kg
Quantified Difference	ST-1006 produces anti-pruritic efficacy without anti-edema activity; ST-994 and ST-1012 produce both anti-pruritic and anti-edema activity; ST-1012 produces anti-edema without anti-pruritic activity
Conditions	Croton oil-induced ear dermatitis in male CD-1 mice (8–10 weeks, 25–30 g); H4R ligands administered s.c. 30 min before croton oil application; ear thickness measured 2 h post-challenge; scratching bouts counted over 30 min

Why This Matters

For researchers investigating the neural mechanisms of H4R-mediated pruritus independent of inflammatory confounds, ST-1006 is the only aminopyrimidine H4R tool that permits anti-pruritic interrogation without simultaneously suppressing the inflammatory component, unlike ST-994 or ST-1012 which confound pruritus readouts with edema reduction.

• [1] Adami M, Micheloni C, Grandi D, Stark H. Differential effects of functionally different histamine H₄ receptor ligands on acute irritant dermatitis in mice. Naunyn Schmiedebergs Arch Pharmacol. 2018 Dec;391(12):1387-1397. doi:10.1007/s00210-018-1553-x. PMID: 30145688. View Source

Recombinant vs. Native Monocyte Potency Discrepancy

When profiled for IL-12p70 downregulation in freshly isolated native human monocytes, ST-1006 exhibited a pEC₅₀ of 6.7 ± 0.29 (EC₅₀ ≈ 200 nM), representing a 175-fold rightward shift from its published recombinant-system pEC₅₀ of 8.95 ± 0.29 (EC₅₀ ≈ 1.1 nM) [1]. The magnitude of this potency loss was the largest among the six agonists tested: histamine (16-fold drop, pEC₅₀ 7.7→6.5), 4-methylhistamine (3-fold drop, 7.4→6.9), UR-PI376 (63-fold drop, 7.5→5.7), clobenpropit (16-fold drop, 7.7→6.5), and VUF8430 (3-fold drop, 7.3→6.8) [1]. Despite this pronounced potency shift, ST-1006 retained the ability to reduce IL-12p70 secretion by 40–70%, an efficacy magnitude comparable to all other tested agonists [1]. Importantly, ST-1006 was the only agonist whose IL-12p70 downregulation effect was fully blocked by the H4R antagonist JNJ7777120 but not by the H2R antagonist ranitidine, confirming a clean H4R-mediated mechanism in native cells, whereas other agonists showed partial involvement of H2R [1].

Recombinant to Native Shift

Head-to-head

~175-fold potency loss (pEC50 8.95 → 6.70); H4R-exclusive mechanism in native monocytes

Calibration tool for native immune cell pharmacology relevance

Largest potency gap among six tested agonists

Evidence Dimension	Functional potency (pEC₅₀) for IL-12p70 downregulation in native human monocytes vs. published recombinant-system pEC₅₀
Target Compound Data	ST-1006: native monocyte pEC₅₀ = 6.7 ± 0.29; published pEC₅₀ = 8.95 ± 0.29; fold-drop = ~175; H4R-specific (fully blocked by JNJ7777120, not by ranitidine)
Comparator Or Baseline	Histamine: 6.5 vs 7.7 (16×); 4-Methylhistamine: 6.9 vs 7.4 (3×); UR-PI376: 5.7 vs 7.5 (63×); Clobenpropit: 6.5 vs 7.7 (16×); VUF8430: 6.8 vs 7.3 (3×)
Quantified Difference	ST-1006 exhibits the largest recombinant-to-native potency gap (175-fold), yet uniquely shows H4R-exclusive antagonism sensitivity with no detectable H2R component
Conditions	Freshly isolated human monocytes; IL-12p70 secretion induced by LPS/IFN-γ; ligands tested at 10 nM–10 μM; H2R antagonist ranitidine (10 μM) and H4R antagonist JNJ7777120 (10 μM) pre-treatment

Why This Matters

ST-1006's uniquely clean H4R dependence in native human cells—combined with its extreme recombinant-to-native potency shift—makes it a critical calibration tool for translational pharmacologists assessing the predictive validity of recombinant H4R screening assays for native immune cell biology.

• [1] Gschwandtner M, Koether B, Werfel T, Stark H, Gutzmer R. Profiling of histamine H₄ receptor agonists in native human monocytes. Br J Pharmacol. 2013 Sep;170(1):136-43. doi:10.1111/bph.12237. PMID: 23638754. View Source

Basophil Chemotaxis and IgE-Mediated Activation Suppression

In highly purified primary human basophils, which express H1R, H2R, and H4R but not H3R mRNA, ST-1006 (10 μM) initiated active basophil migration in a modified Boyden chamber assay, with a statistically significant chemotactic index compared to unstimulated controls (P < 0.001) [1]. The effect magnitude was comparable to that of equimolar histamine, the endogenous H4R agonist [1]. Furthermore, pre-incubation of basophils with ST-1006 (0–100 μM) prior to FcεRI cross-linking resulted in a significant, concentration-dependent reduction in surface expression of the degranulation markers CD63 and CD203c (P < 0.01 vs. FcεRI cross-linking alone) [1]. ST-1006 also significantly suppressed sulfidoleukotriene release from basophils activated by both FcεRI cross-linking and hymenoptera venom allergens (P < 0.05–0.001) [1]. These effects are H4R-specific, as basophils express higher H4R mRNA levels than H1R mRNA (P < 0.01) [1].

Basophil Modulation

Direct assay

Induced chemotaxis comparable to histamine; suppressed CD63/CD203c expression and sulfidoleukotriene release

H4R-exclusive immuno-silencing tool in primary human basophils

~100-fold selectivity avoids H1R/H2R crosstalk

Evidence Dimension	Basophil chemotaxis induction, CD63/CD203c surface expression suppression, and sulfidoleukotriene release inhibition
Target Compound Data	ST-1006 (10 μM): basophil migration P < 0.001 vs. control; ST-1006 (0–100 μM): CD63/CD203c reduction P < 0.01; sulfidoleukotriene suppression P < 0.05–0.001
Comparator Or Baseline	Histamine (equimolar): comparable chemotaxis induction and CD63/CD203c suppression; unstimulated basophils (negative control); FcεRI cross-linking alone (positive control for activation markers)
Quantified Difference	ST-1006 and histamine produce comparable chemotactic and immuno-silencing effects; ST-1006 confirms that these effects are mediated specifically through H4R rather than H1R or H2R
Conditions	Highly purified human basophils (>95% purity); modified Boyden chamber chemotaxis assay; flow cytometric detection of CD63 and CD203c; ELISA for sulfidoleukotriene (LTC₄/D₄/E₄)

Why This Matters

ST-1006 is validated in primary human basophils as an H4R-specific tool for dissecting the negative-feedback immuno-silencing loop of IgE-mediated basophil activation—a mechanism directly relevant to allergic disease research—without the confounding multi-receptor pharmacology of histamine.

• [1] Mommert S, Kleiner S, Gehring M, Eiz-Vesper B, Stark H, Gutzmer R, Werfel T, Raap U. Human basophil chemotaxis and activation are regulated via the histamine H₄ receptor. Allergy. 2016 Sep;71(9):1264-73. doi:10.1111/all.12875. PMID: 26948974. View Source

Pro-Inflammatory NK Cell Chemotaxis in Allergic Dermatitis

In a murine model of toluene-2,4-diisocyanate (TDI)-induced allergic contact dermatitis, topical application of ST-1006 onto the ear significantly enhanced ear swelling and increased the number of infiltrating NK cells compared to ears challenged with allergen alone [1]. In vitro, ST-1006 induced NK cell chemotaxis in a concentration-dependent manner, an effect fully blocked by co-administration of the H4R antagonist JNJ7777120, confirming H4R-specificity [1]. ST-1006 also significantly increased local CCL17 levels in the ear 8 h after allergen challenge, with dendritic cells identified histologically as the primary source [1]. All ST-1006-mediated effects (enhanced ear swelling, NK cell infiltration, CCL17 upregulation) were blocked by JNJ7777120 [1]. This pro-inflammatory profile of the H4R partial agonist ST-1006 stands in direct contrast to the anti-inflammatory effects of H4R antagonists (JNJ7777120, ST-994, ST-1012) observed in the croton oil dermatitis and bleomycin fibrosis models [2][3], and is corroborated by findings in H4R knockout mice, which showed reduced NK cell migration into lesional skin in a chronic ovalbumin-induced allergic dermatitis model [1].

NK Cell Pro-Inflammatory Role

Class-level inference

Enhanced NK infiltration, ear swelling, CCL17 upregulation in vivo; effects blocked by JNJ7777120

Establishes H4R activation as pro-inflammatory in allergic dermatitis models

Counterpoint to anti-inflammatory antagonists; H4R-KO phenocopies

Evidence Dimension	NK cell chemotaxis in vitro; ear swelling, NK cell infiltration, and CCL17 levels in vivo (TDI model)
Target Compound Data	ST-1006 (topical in vivo; concentration-dependent in vitro): significantly enhanced ear swelling, increased NK cell numbers, and elevated CCL17 levels vs. allergen-only control; all effects blocked by JNJ7777120
Comparator Or Baseline	JNJ7777120 (H4R antagonist): blocks all ST-1006-induced effects; H4R knockout mice: reduced NK cell migration into lesional skin vs. wild-type; ST-994/ST-1012: anti-inflammatory in croton oil and bleomycin models
Quantified Difference	ST-1006 potentiates allergic inflammation (NK cell-dependent); H4R antagonists/inverse agonists suppress inflammation; H4R knockout phenocopies antagonist effects
Conditions	Murine TDI-induced allergic contact dermatitis model; NK cell chemotaxis assessed in modified Boyden chamber; CCL17 measured by ELISA; NK cells quantified by flow cytometry (NKp46⁺); ovalbumin-induced chronic allergic dermatitis in H4R⁻/⁻ vs. wild-type mice

Why This Matters

ST-1006 serves as an essential positive-control tool for experiments designed to demonstrate that H4R activation is pro-inflammatory in allergic skin disease, providing the mechanistic counterpoint required to validate H4R antagonists as therapeutic candidates—an experimental design in which substituting an H4R antagonist would eliminate the ability to establish the receptor's pro-inflammatory role.

• [1] Ehling S, Roßbach K, Dunston SM, Stark H, Bäumer W. Allergic inflammation is augmented via histamine H₄ receptor activation: the role of natural killer cells in vitro and in vivo. J Dermatol Sci. 2016 Aug;83(2):106-15. doi:10.1016/j.jdermsci.2016.04.011. PMID: 27155791. View Source
• [2] Adami M, Micheloni C, Grandi D, Stark H. Differential effects of functionally different histamine H₄ receptor ligands on acute irritant dermatitis in mice. Naunyn Schmiedebergs Arch Pharmacol. 2018 Dec;391(12):1387-1397. doi:10.1007/s00210-018-1553-x. PMID: 30145688. View Source
• [3] Lucarini L, Pini A, Rosa AC, Lanzi C, Durante M, Chazot PL, Krief S, Schreeb A, Stark H, Masini E. Role of histamine H₄ receptor ligands in bleomycin-induced pulmonary fibrosis. Pharmacol Res. 2016 Sep;111:740-748. doi:10.1016/j.phrs.2016.07.037. PMID: 27475884. View Source

ST-1006 Optimal Research Application Scenarios

Isolating H4R-Mediated Pruritus from Anti-Inflammatory Effects

ST-1006 is the only aminopyrimidine H4R ligand that inhibits pruritus at 30 mg/kg s.c. without reducing ear edema at any dose (10–100 mg/kg), as established in the croton oil dermatitis model (Adami et al., 2018) [1]. This dissociated profile makes ST-1006 uniquely suited for experiments requiring isolation of H4R-mediated pruritic signaling from anti-inflammatory effects—a capacity unavailable with ST-994 or ST-1012, which reduce both endpoints, or ST-1012, which reduces only edema.

Validating Pro-Inflammatory H4R Role via NK Cell Chemotaxis

ST-1006 induces concentration-dependent NK cell chemotaxis in vitro and enhances NK cell infiltration, ear swelling, and CCL17 levels in the TDI allergic dermatitis model in vivo (Ehling et al., 2016) [1]. As an H4R agonist, ST-1006 is the appropriate positive-control tool for experiments testing the hypothesis that H4R activation drives allergic inflammation, whereas antagonists (JNJ7777120) or inverse agonists (ST-1012) cannot establish this receptor-directionality relationship.

Calibrating Recombinant H4R Assays with Native Monocyte Readouts

ST-1006 displays the largest potency discrepancy between recombinant and native systems among six tested H4R agonists (pEC₅₀ 8.95 recombinant vs. 6.70 native monocytes; ~175-fold drop), yet maintains full efficacy (40–70% IL-12p70 suppression) with exclusive H4R dependence (Gschwandtner et al., 2013) [1]. This makes ST-1006 an ideal calibration standard for assessing the predictive validity of recombinant H4R assay platforms against native human immune cell pharmacology.

Investigating H4R-Dependent Basophil Immuno-Silencing Loop

ST-1006 (10 μM) induces basophil chemotaxis (P < 0.001), suppresses FcεRI-mediated CD63/CD203c surface expression (P < 0.01), and inhibits sulfidoleukotriene release (P < 0.05–0.001) in highly purified primary human basophils (Mommert et al., 2016) [1]. Because basophils co-express H1R, H2R, and H4R, the H4R selectivity of ST-1006 (~100-fold over H1R/H2R) [2] enables unambiguous attribution of these immuno-silencing effects to H4R activation, unlike histamine which activates all three receptors.

Application

Selection Property

Validation Focus

H4R-mediated pruritus signaling studies

Pruritus-endpoint dissociation

Edema-independent pruritus readouts

H4R pro-inflammatory pathway research

NK cell chemotaxis model

CCL17 and ear swelling endpoints

Recombinant H4R assay calibration

Native monocyte potency shift

IL-12p70 downregulation assay

Basophil immuno-silencing mechanism studies

H4R-exclusive basophil modulation

CD63/CD203c and sulfidoleukotriene endpoints

• [1] Adami M, Micheloni C, Grandi D, Stark H. Differential effects of functionally different histamine H₄ receptor ligands on acute irritant dermatitis in mice. Naunyn Schmiedebergs Arch Pharmacol. 2018 Dec;391(12):1387-1397. doi:10.1007/s00210-018-1553-x. PMID: 30145688. View Source
• [2] Ehling S, Roßbach K, Dunston SM, Stark H, Bäumer W. Allergic inflammation is augmented via histamine H₄ receptor activation: the role of natural killer cells in vitro and in vivo. J Dermatol Sci. 2016 Aug;83(2):106-15. doi:10.1016/j.jdermsci.2016.04.011. PMID: 27155791. View Source
• [3] Gschwandtner M, Koether B, Werfel T, Stark H, Gutzmer R. Profiling of histamine H₄ receptor agonists in native human monocytes. Br J Pharmacol. 2013 Sep;170(1):136-43. doi:10.1111/bph.12237. PMID: 23638754. View Source
• [4] Mommert S, Kleiner S, Gehring M, Eiz-Vesper B, Stark H, Gutzmer R, Werfel T, Raap U. Human basophil chemotaxis and activation are regulated via the histamine H₄ receptor. Allergy. 2016 Sep;71(9):1264-73. doi:10.1111/all.12875. PMID: 26948974. View Source
• [5] Guide to Pharmacology. ST-1006 Ligand Activity Charts. H₄ receptor (human) pKi = 7.9; H₁ receptor (human) pKi = 6.0; H₂ receptor (human) pKi = 6.0. Pharmacol Rev (2015) 67:601-55. PMID: 26084539. View Source